Cas no 2096987-47-0 (2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one)

• Product Name: 2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one
• CAS No: 2096987-47-0
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD30099303
• CID: 5094597
• Update Time: 2025-05-20

2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrol-1(2H)-one, hexahydro-2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one

• MDL： MFCD30099303
• Inchi： 1S/C13H16N2O2/c1-17-11-4-2-10(3-5-11)15-8-9-6-14-7-12(9)13(15)16/h2-5,9,12,14H,6-8H2,1H3
• InChI Key： OBLSCGNAPWOQPH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CC2CNCC2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one

Exploring the Potential of 2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one (CAS 2096987-47-0) in Modern Pharmaceutical Research

The compound 2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one (CAS 2096987-47-0) has emerged as a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. This bicyclic pyrrolidine derivative, characterized by a hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one core and a 4-methoxyphenyl substituent, represents an important scaffold in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor and its possible applications in neurodegenerative disease treatment, making it a subject of growing interest in 2023-2024 drug discovery trends.

From a chemical perspective, the 2-(4-methoxyphenyl)pyrrolo[3,4-c]pyrrolone structure offers several advantages for drug development. The hexahydropyrrolopyrrolone system provides rigidity to the molecular framework while maintaining sufficient flexibility for optimal target binding. The methoxy group at the para position of the phenyl ring contributes to the compound's electronic properties and may influence its pharmacokinetic profile. Recent studies suggest that modifications to this core structure could yield compounds with improved blood-brain barrier permeability, a critical factor in CNS-targeted therapeutics development.

The synthesis of 2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one typically involves multi-step organic transformations starting from commercially available pyrrolidine derivatives. Key steps often include N-arylation reactions to introduce the 4-methoxyphenyl moiety and subsequent ring-forming reactions to construct the bicyclic system. Researchers have developed several optimized synthetic routes to this compound, with yields ranging from 40-65% depending on the specific protocol. The growing availability of CAS 2096987-47-0 from specialty chemical suppliers has facilitated broader investigation of its biological properties.

In pharmacological studies, 2-(4-methoxyphenyl)pyrrolo[3,4-c]pyrrolone derivatives have shown promising activity against various biological targets. Preliminary data indicates potential interactions with serotonin receptors and dopamine transporters, suggesting possible applications in neurological disorders. The compound's moderate lipophilicity (calculated logP ~2.3) and molecular weight (~246 g/mol) place it within the desirable range for central nervous system drug candidates according to Lipinski's rule of five. These characteristics have sparked interest in its potential for treating Parkinson's disease and depression, though clinical validation remains ongoing.

The pharmaceutical industry's current focus on small molecule therapeutics for neurodegenerative diseases has increased attention on compounds like 2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one. With the global CNS drug market projected to reach $130 billion by 2025, researchers are actively investigating novel scaffolds that can address unmet medical needs in this area. The compound's structural similarity to known neuroprotective agents makes it particularly interesting for academic and industrial research teams exploring new treatment modalities.

From a commercial perspective, the demand for CAS 2096987-47-0 has been steadily increasing among pharmaceutical researchers and contract research organizations. Several suppliers now offer this compound in research quantities, with purity typically exceeding 97% by HPLC analysis. The current price range for laboratory-scale quantities (100mg-1g) varies between $200-$500 depending on the supplier and purity level. As research progresses, larger-scale synthesis and improved production methods may make this compound more accessible for preclinical development.

Recent patent literature reveals growing intellectual property activity surrounding hexahydropyrrolopyrrolone derivatives, with particular emphasis on their potential as protein kinase inhibitors and neurotransmitter modulators. While 2-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2H)-one itself may not be patented, numerous structural analogs appear in patent applications from major pharmaceutical companies, indicating the pharmaceutical industry's recognition of this scaffold's value. Researchers should conduct thorough patent searches before developing derivatives for commercial applications.

In analytical characterization, 2-(4-methoxyphenyl)pyrrolo[3,4-c]pyrrolone typically shows characteristic peaks in 1H NMR (DMSO-d6) at δ 7.15 (d, J = 8.8 Hz, 2H), 6.95 (d, J = 8.8 Hz, 2H) for the aromatic protons, and 3.75 (s, 3H) for the methoxy group. The mass spectrum usually displays a molecular ion peak at m/z 246 corresponding to [M+H]+. These analytical signatures are crucial for researchers verifying compound identity and purity in synthetic and biological studies.

The future research directions for CAS 2096987-47-0 likely include structure-activity relationship studies to optimize pharmacological properties, formulation development to enhance bioavailability, and detailed mechanistic studies to elucidate its molecular targets. As the scientific community continues to explore novel treatments for neurological conditions and psychiatric disorders, compounds with this structural motif may play an increasingly important role in drug discovery pipelines. The coming years will likely see more publications and potential clinical developments related to this interesting chemical entity.